Cas no 62559-16-4 (1,1'-Biphenyl, 5-(1,1-dimethylethyl)-4'-methoxy-2-methyl-)

1,1'-Biphenyl, 5-(1,1-dimethylethyl)-4'-methoxy-2-methyl- structure
62559-16-4 structure
Product Name:1,1'-Biphenyl, 5-(1,1-dimethylethyl)-4'-methoxy-2-methyl-
CAS No:62559-16-4
MF:C18H22O
MW:254.366685390472
CID:440177
PubChem ID:12344916
Update Time:2025-04-19

1,1'-Biphenyl, 5-(1,1-dimethylethyl)-4'-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 5-(1,1-dimethylethyl)-4'-methoxy-2-methyl-
    • 4-tert-butyl-2-(4-methoxyphenyl)-1-methylbenzene
    • DTXSID50492678
    • 5-tert-Butyl-4'-methoxy-2-methyl-1,1'-biphenyl
    • 62559-16-4
    • Inchi: 1S/C18H22O/c1-13-6-9-15(18(2,3)4)12-17(13)14-7-10-16(19-5)11-8-14/h6-12H,1-5H3
    • InChI Key: WJPFEDSRXPNLHK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1=C(C)C=CC(=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 254.16716
  • Monoisotopic Mass: 254.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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